molecular formula C17H21NO2 B8415667 2-Cyano-3-propyl-hex-2-enoic acid benzyl ester

2-Cyano-3-propyl-hex-2-enoic acid benzyl ester

Cat. No.: B8415667
M. Wt: 271.35 g/mol
InChI Key: XQLKXKYEUIDOHY-UHFFFAOYSA-N
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Description

2-Cyano-3-propyl-hex-2-enoic acid benzyl ester is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H21NO2

Molecular Weight

271.35 g/mol

IUPAC Name

benzyl 2-cyano-3-propylhex-2-enoate

InChI

InChI=1S/C17H21NO2/c1-3-8-15(9-4-2)16(12-18)17(19)20-13-14-10-6-5-7-11-14/h5-7,10-11H,3-4,8-9,13H2,1-2H3

InChI Key

XQLKXKYEUIDOHY-UHFFFAOYSA-N

Canonical SMILES

CCCC(=C(C#N)C(=O)OCC1=CC=CC=C1)CCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a mixture of 4-heptanone (2.0 mL, 14.3 mmol) and benzyl cyanoacetate (2.51 g, 14.3 mmol) at 0° C. was added acetic acid (0.08 mL, 1.43 mmol), then piperidine (0.14 mL, 1.43 mmol) dropwise. The ice bath was removed, and stirring continued for 10 min. Additional acetic acid (0.08 mL) and piperidine (0.14 mL) were added, followed by the additional of oven-dried 4A molecular sieves such that stirring was not impeded. The mixture was stirred for 1 h, then partitioned between EtOAc and sat. sodium bicarbonate (NaHCO3) (aq). The phases were separated, and the organic phase washed with brine, dried (MgSO4), and concentrated to provide 1.03 g (27%) of 2-cyano-3-propyl-hex-2-enoic acid benzyl ester as a colorless oil. 1H NMR (CDCl3) δ 7.35 (m, 5H), 5.24 (s, 2H), 2.71 (m, 2H), 2.52 (m, 2H), 1.60 (m, 2H), 1.49 (m, 2H), 1.00 (t, J=7.3 Hz, 3H), 0.95 (t, J=7.3 Hz, 3H). 13C NMR δ 182.46, 161.72, 135.37, 128.83, 128.58, 128.21, 115.87, 104.77, 67.26, 40.77, 35.80, 22.36, 21.86, 14.54, 14.32. LRMS: m/z 272.1 (M+1). IR (neat) 2223, 1729 cm−1. Anal. Calcd for C17H21NO2: C, 75.25; H, 7.80; N, 5.16. Found: C, 75.44; H, 7.80; N, 5.22.
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